BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to Diethyl 2,6-
dimethylpyridine-3,5-dicarboxylate

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Diethyl 2,6-dimethylpyridine-3,5-
Compound Name:

dicarboxylate

Cat. No.: B072632

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Diethyl 2,6-dimethylpyridine-3,5-
dicarboxylate, a heterocyclic compound of interest in synthetic chemistry and relevant to the
field of drug discovery. The document details its physicochemical properties, synthesis
protocols, and its relationship to pharmacologically active agents.

Core Compound Properties

Diethyl 2,6-dimethylpyridine-3,5-dicarboxylate is a pyridine derivative. Its core data,
including its molecular weight, are summarized below.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b072632?utm_src=pdf-interest
https://www.benchchem.com/product/b072632?utm_src=pdf-body
https://www.benchchem.com/product/b072632?utm_src=pdf-body
https://www.benchchem.com/product/b072632?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072632?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Property Value References
Molecular Weight 251.28 g/mol [1112113114]
Molecular Formula C13H17NOa4 [2][3]

CAS Number 1149-24-2 [1][2113]1[5]
Appearance Solid [3]

Melting Point 72-74 °C [3][5]

Boiling Point 208 °C (at 40 mmHg) [315]

2,6-Dimethylpyridine-3,5-
Synonyms : o [1]
dicarboxylic Acid Diethyl Ester

Synthesis and Chemical Workflow

The primary route to synthesizing Diethyl 2,6-dimethylpyridine-3,5-dicarboxylate is through
the oxidation of its corresponding 1,4-dihydropyridine precursor, commonly known as a
Hantzsch ester.[4][6] This two-stage process begins with the Hantzsch dihydropyridine
synthesis, a multi-component reaction, followed by an aromatization step.[7][8]
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Stage 1: Hantzsch Dihydropyridine Synthesis

Ethyl Acetoacetate (2 eq)
+ Aldehyde (e.g., Formaldehyde)
+ Ammonia Source (e.g., NH40Ac)

Mix & React

Three-Component
Condensation Reaction

Diethyl 1,4-dihydro-2,6-dimethyl-
pyridine-3,5-dicarboxylate
(Hantzsch Ester)

Stage 2: Aromatization (Oxidation)

Oxidizing Agent
(e.g., FeClI3, HNO3)

Introduce Precursor

Oxidation Reaction

Diethyl 2,6-dimethyl-
pyridine-3,5-dicarboxylate
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Chemical Synthesis

Hantzsch Reaction

Forms Core Scaffold

1,4-Dihydropyridine Scaffold
(Hantzsch Ester)

Oxidation Prodlh

Oxidized Pyridine
(Title Compound)

Is the fundamental
structure for

Pharmacological Application

Calcium Channel Blockers
(e.g., Nifedipine, Amlodipine)

L-Type Calcium Channels

Modulates

Block Ca2+ Influx
)
Vasodilation
!
Lower Blood Pressure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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